Cas no 29653-38-1 (3,4-Dichlorobutanoic acid)

• Product Name: 3,4-Dichlorobutanoic acid
• CAS No: 29653-38-1
• MF: C₄H₆Cl₂O₂
• MW: 156.99523973465
• CID: 2662877
• Update Time: 2023-08-06

3,4-Dichlorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dichlorobutanoic acid
• 3,4-dichloro-butyric acid
• 3,4-Dichlorobutanoic acid

• Inchi： 1S/C4H6Cl2O2/c5-2-3(6)1-4(7)8/h3H,1-2H2,(H,7,8)
• InChI Key： RRANOJBYYNYLMA-UHFFFAOYSA-N
• SMILES： ClC(CCl)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.4002 (rough estimate)
• Melting Point: 49°C
• Boiling Point: 218.43°C (rough estimate)
• Refractive Index: 1.4456 (estimate)